Cas no 2253629-96-6 (4-Chloro-2,3-difluorobenzene-1-sulfinic acid)

• Product Name: 4-Chloro-2,3-difluorobenzene-1-sulfinic acid
• CAS No: 2253629-96-6
• MF: C₆H₃ClF₂O₂S
• MW: 212.601626634598
• CID: 6305117
• PubChem ID: 137935820
• Update Time: 2025-05-22

4-Chloro-2,3-difluorobenzene-1-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,3-difluorobenzene-1-sulfinic acid
• 2253629-96-6
• EN300-751627
• 4-Chloro-2,3-difluorobenzene-1-sulfinic acid

• Inchi： 1S/C6H3ClF2O2S/c7-3-1-2-4(12(10)11)6(9)5(3)8/h1-2H,(H,10,11)
• InChI Key： SLTJDVUTXGRGRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)F)S(=O)O

Computed Properties

• Exact Mass: 211.9510345g/mol
• Monoisotopic Mass: 211.9510345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-Chloro-2,3-difluorobenzene-1-sulfinic acid

4-Chloro-2,3-difluorobenzene-1-sulfinic Acid: A Comprehensive Overview

The compound with CAS No 2253629-96-6, commonly referred to as 4-Chloro-2,3-difluorobenzene-1-sulfinic acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a sulfinic acid group attached to a chloro and difluoro-substituted benzene ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

4-Chloro-2,3-difluorobenzene-1-sulfinic acid belongs to the class of sulfinic acids, which are known for their ability to act as strong reducing agents and intermediates in organic synthesis. The sulfinic acid group (-SO₂H) is a key functional group in this compound, contributing to its reactivity and versatility in chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of novel pharmaceuticals and agrochemicals.

The synthesis of 4-Chloro-2,3-difluorobenzene-1-sulfinic acid involves a multi-step process that typically begins with the sulfonation of the corresponding chlorodifluorobenzene derivative. This process is often carried out under controlled conditions to ensure high yields and purity. Researchers have explored various methods to optimize the synthesis pathway, including the use of different sulfonating agents and reaction conditions. These advancements have significantly improved the efficiency of producing this compound on an industrial scale.

One of the most notable applications of 4-Chloro-2,3-difluorobenzene-1-sulfinic acid is in the field of agrochemistry. It has been identified as a promising candidate for the development of new-generation pesticides. The compound's ability to inhibit specific enzymes involved in pest metabolism makes it an effective agent against various agricultural pests. Recent studies have demonstrated its high efficacy in controlling insects resistant to conventional pesticides, making it a valuable addition to integrated pest management strategies.

In addition to its role in agrochemistry, 4-Chloro-2,3-difluorobenzene-1-sulfinic acid has also gained attention in pharmaceutical research. Its unique chemical structure allows for selective interactions with biological targets, making it a potential lead compound for drug development. Researchers have explored its ability to modulate cellular pathways associated with inflammation and oxidative stress, which are implicated in numerous diseases such as cancer and neurodegenerative disorders.

The environmental impact of 4-Chloro-2,3-difluorobenzene-1-sulfinic acid has also been a topic of recent investigation. Studies have shown that while the compound exhibits high efficacy in its intended applications, it undergoes rapid degradation under environmental conditions, minimizing its potential ecological footprint. This makes it a more sustainable alternative compared to traditional chemicals used in similar applications.

Furthermore, advancements in computational chemistry have enabled researchers to predict the behavior of 4-Chloro-2,3-difluorobenzene-1-sulfinic acid under various conditions with unprecedented accuracy. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, facilitating the design of more efficient synthetic routes and application strategies.

In conclusion, 4-Chloro-2,3-difluorobenzene-1-sulfinic acid (CAS No 2253629-96-6) is a versatile compound with significant potential across multiple fields. Its unique chemical properties and diverse applications make it a focal point for ongoing research and development efforts. As advancements continue to be made in synthetic methodologies and application technologies, this compound is poised to play an increasingly important role in addressing global challenges in agriculture and medicine.